{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}(propyl)amine

Specification

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: N-[(1-propan-2-ylpyrazol-4-yl)methyl]propan-1-amine
• Standard InChI: InChI=1S/C10H19N3/c1-4-5-11-6-10-7-12-13(8-10)9(2)3/h7-9,11H,4-6H2,1-3H3
• Standard InChI Key: RGNHJBLESRILCQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CN(N=C1)C(C)C

Introduction

Molecular Formula and Weight

The molecular formula of "{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}(propyl)amine" is $C_9H_{17}N_3$, with a molecular weight of approximately 167.25 g/mol. The compound consists of:

• A pyrazole core ($C_3H_3N_2$), a five-membered aromatic heterocyclic ring.

• An isopropyl group ($CH(CH_3)_2$) attached to the nitrogen atom of the pyrazole ring.

• A propylamine chain ($CH_2CH_2CH_3$) linked via a methyl bridge to the pyrazole ring.

Synthesis Pathways

The synthesis of "{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}(propyl)amine" typically involves:

• Formation of the Pyrazole Ring: Pyrazoles are synthesized through cyclization reactions between hydrazines and 1,3-diketones or their equivalents.

• Functionalization: The isopropyl group is introduced via alkylation at the nitrogen atom, while the propylamine chain is added through nucleophilic substitution or reductive amination.

Table 1: General Synthesis Steps

Step	Reactants	Conditions	Product
1	Hydrazine + Acetylacetone	Acidic catalyst, reflux	Pyrazole
2	Pyrazole + Isopropyl Halide	Base (e.g., KOH), solvent	Isopropyl-Pyrazole
3	Methylation + Propylamine	Reductive amination	Target Compound

Chemical Applications

The compound's functional groups make it suitable for use as:

• A building block in organic synthesis.

• A ligand in coordination chemistry due to its nitrogen atoms.

Related Studies

Research on compounds with similar structures highlights their significance:

• Synthesis of Pyrazole Derivatives: Studies have reported efficient methods for synthesizing substituted pyrazoles with high yields and purity.

• Biological Activity: Pyrazole-based compounds have demonstrated promising results in assays for antioxidant and anticancer activities.

Table 2: Comparison of Related Compounds

Compound	Activity
4-(3-Phenylpyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine	Antimicrobial
4,4ʹ-(Arylmethylene)bis(3-methylpyrazolols)	Antioxidant/Anticancer
N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]pyrimidin-amines	Anti-mycobacterial